Cas no 811841-49-3 (4-Amino-N-3-(trifluoromethyl)phenylbenzamide)

• Product Name: 4-Amino-N-3-(trifluoromethyl)phenylbenzamide
• CAS No: 811841-49-3
• MF: C₁₄H₁₁F₃N₂O
• MW: 280.245153665543
• CID: 1078876
• PubChem ID: 2756535
• Update Time: 2025-04-20

4-Amino-N-3-(trifluoromethyl)phenylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-Amino-N-(3-(trifluoromethyl)phenyl)benzamide
• (4-AMINOPHENYL)-N-(3-(TRIFLUOROMETHYL)PHENYL)-FORMAMIDE
• 4-AMINO-N-[3-(TRIFLUOROMETHYL)PHENYL]BENZAMIDE
• AT15122
• 4-amino-n-[3-(trifluoromethyl)phenyl]benzenecarboxamide
• (4-aminophenyl)-n-(3-(trifluoromethyl)phenyl)formamide
• AKOS000111278
• (4-Aminophenyl)-N-(3-(trifluoromethyl)phenyl) formamide
• 4-Amino-N-(3-trifluoromethyl-phenyl)-benzam ide
• 811841-49-3
• CS-0313874
• BDBM50376384
• MFCD00171039
• CHEMBL261520
• DTXSID50373413
• SCHEMBL11307930
• MS-6747
• BB 0245770
• FT-0714781
• STL062185
• DB-016467
• BBL025906
• 4-Amino-N-3-(trifluoromethyl)phenylbenzamide

• MDL： MFCD00171039
• Inchi： 1S/C14H11F3N2O/c15-14(16,17)10-2-1-3-12(8-10)19-13(20)9-4-6-11(18)7-5-9/h1-8H,18H2,(H,19,20)
• InChI Key： BIVQEHDNRFPDON-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1)NC(C1C=CC(=CC=1)N)=O)(F)F

Computed Properties

• Exact Mass: 280.08234746g/mol
• Monoisotopic Mass: 280.08234746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 55.1Ų